
A Technical Overview of 1,4-
Bis(diphenylphosphino)butane (dppb)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,4-Bis(diphenylphosphino)butane

Cat. No.: B1266417 Get Quote

Introduction

1,4-Bis(diphenylphosphino)butane, commonly abbreviated as dppb, is an organophosphorus

compound widely utilized as a bidentate phosphine ligand in organometallic chemistry and

catalysis.[1][2][3] Its chemical structure features a flexible four-carbon (butane) backbone

connecting two diphenylphosphino groups.[4][5] This structural characteristic allows it to

chelate to metal centers, forming stable complexes that are instrumental in a variety of catalytic

transformations. Dppb is a white, crystalline solid that is soluble in common organic solvents.[1]

[2]

Core Molecular Properties
The fundamental molecular and physical properties of 1,4-Bis(diphenylphosphino)butane
are summarized below. These data are critical for its application in chemical synthesis and for

the characterization of its metallic complexes.
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Identifier Value Reference

Molecular Formula C₂₈H₂₈P₂ [6][7][8]

Molecular Weight 426.47 g/mol [3][4][7][8]

Alternate Names

1,4-

Butanediylbis[diphenylphosphi

ne], dppb

[8]

CAS Number 7688-25-7 [1][4][6][8]

Melting Point 132-136 °C [1][3][4]

Appearance White solid [1][3]

Applications in Catalysis
As a ligand, dppb plays a crucial role in various transition metal-catalyzed reactions. It is

frequently employed in palladium-catalyzed processes such as Suzuki, Heck, Negishi, and

Sonogashira couplings.[1] The ligand's bite angle, which is approximately 94° when

coordinated to a metal, influences the reactivity and selectivity of the catalytic system.[2] Nickel

complexes incorporating dppb are also known and utilized in catalysis.[2] Furthermore, it

serves as a ligand in alkylations and isomerization reactions.[1]

Logical Relationship of Synthesis
The synthesis of 1,4-Bis(diphenylphosphino)butane typically involves the reaction of a

diphenylphosphine source with a 1,4-dihalobutane. The following diagram illustrates the

general logical relationship of the reactants and the product.

Diphenylphosphine
Source

(e.g., KPPh₂ or LiPPh₂)

1,4-Bis(diphenylphosphino)butane
(dppb)

Nucleophilic
Substitution

1,4-Dihalobutane
(e.g., 1,4-Dichlorobutane)

Electrophile
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Click to download full resolution via product page

Caption: Logical flow from reactants to the final dppb product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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